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Compound of Interest

Compound Name: 2-Amino-2-ethylhexan-1-ol

CAS No.: 151851-75-1

Cat. No.: B1176191

Get Quote

Status: Active Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Isolation,

Distillation, and Troubleshooting of C8

-Amino Alcohols Last Updated: March 4, 2026

Product Profile & Physical Constants
Before beginning purification, verify your target specifications. This molecule is a hindered

primary amine with a significant hydrophobic tail, making it distinct from smaller amino alcohols

like ethanolamine.
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Parameter Specification Notes

Chemical Name 2-Amino-2-ethylhexan-1-ol
Also known as 2-ethyl-2-

aminohexanol

Molecular Formula

ngcontent-ng-c567981813=""

_nghost-ng-c1980439775=""

class="inline ng-star-inserted">
MW: 145.24 g/mol

Physical State Clear, colorless mobile liquid
Viscosity increases

significantly if wet

Boiling Point 43°C at 0.8 Torr (1.0 mbar)

Critical:[1][2][3][4][5][6][7][8]

High vacuum is required to

avoid thermal decomposition

[1].

Solubility
Soluble in alcohols, ethers,

DCM.

Low water solubility compared

to smaller amino alcohols.

Key Impurities
Unreduced nitro/ester

precursors, oxazolines

Nitro impurities cause

persistent yellowing.

Purification Workflow Decision Tree
The following logic flow outlines the critical decision points during the workup and isolation

phases.
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Figure 1: Decision tree for the isolation of 2-amino-2-ethylhexan-1-ol. Note that direct

distillation is preferred unless non-basic impurities are high.

Troubleshooting Guide (Q&A)
Phase 1: Quenching & Extraction
Q: I have a persistent emulsion during the aqueous workup. How do I break it? A: Amino

alcohols act as surfactants, stabilizing emulsions.

Cause: If you used LiAlH

or similar hydride reducing agents, gelatinous aluminum salts are likely the culprit.

Solution: Use the Rochelle Salt Method. Add a saturated solution of Potassium Sodium

Tartrate (Rochelle salt) and stir vigorously for 2–4 hours until two clear layers form.

Alternative: If the emulsion is pH-related, ensure the aqueous layer is strongly basic (pH >

12) using 50% NaOH. At lower pH, the amine exists as a salt (ammonium), which is water-

soluble and acts as a hydrotrope. You need the free base form to extract it into the organic

layer.

Q: Which solvent is best for extraction? A: Unlike ethanolamine, 2-amino-2-ethylhexan-1-ol
has a lipophilic C8 backbone.

Recommended:Dichloromethane (DCM) or MTBE.

Avoid: Ethyl Acetate. Primary amines can react with esters (like EtOAc) over time to form

amides, especially if the rotovap bath is heated.

Phase 2: Distillation & Purification
Q: My product is turning yellow during distillation. What is happening? A: Yellowing indicates

oxidation or thermal decomposition of impurities.

Mechanism: If synthesized via nitro-reduction, trace unreacted nitro compounds or

hydroxylamine intermediates (R-NHOH) oxidize rapidly upon heating, forming colored

azo/azoxy bodies.
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Protocol Fix:

Pre-treatment: If the crude is dark, treat the ethereal solution with activated charcoal prior

to concentration.

Inert Atmosphere: You must bleed nitrogen or argon into the capillary during vacuum

distillation.

Temperature Control: Do not exceed a bath temperature of 100°C. If the product doesn't

distill, your vacuum is insufficient.

Q: The boiling point is much higher than expected. Why? A: You are likely operating at

insufficient vacuum.

Data Check: The literature BP is 43°C at 0.8 Torr [1].[6]

Physics: At 10–20 Torr (water aspirator level), the BP will shift to >120°C. At these

temperatures, the amino alcohol is prone to degradation.

Requirement: Use a high-vacuum oil pump (rotary vane) capable of <1 Torr. Ensure short-

path distillation heads are used to minimize residence time.

Q: Can I purify this by crystallization instead? A: The free base is a liquid/low-melting solid and

difficult to crystallize.

Strategy: If distillation fails, convert it to a solid salt.

Dissolve crude oil in dry ethanol/ether.

Bubble dry HCl gas or add HCl/Dioxane.

Precipitate the Hydrochloride Salt.

Recrystallize the salt from Ethanol/EtOAc.

Regenerate the free base by partitioning between DCM and 2M NaOH.

Detailed Experimental Protocols
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Protocol A: Vacuum Distillation (Recommended)
Use this for crude mixtures with >85% purity.

Setup: Equip a round-bottom flask with a magnetic stir bar, a short-path distillation head, and

a cow receiver. Connect to a vacuum manifold with a cold trap (dry ice/acetone).

Degassing: Stir the crude oil under dynamic vacuum (room temperature) for 20 minutes to

remove residual solvents.

Heating:

Slowly ramp the oil bath temperature.

Fraction 1 (Fore-run): Collect anything distilling below 35°C (0.8 Torr). This usually

contains solvent traces or lower-boiling side products.

Fraction 2 (Main Cut): Collect the steady fraction at 40–45°C (0.8 Torr). The liquid should

be water-white and viscous.

Storage: Immediately backfill with Nitrogen. Seal in a vial with a Teflon-lined cap. Store at

4°C.

Protocol B: Chemical Purification (For Nitro Impurities)
Use this if the product is colored (yellow/brown).

Dissolution: Dissolve the crude amino alcohol in 1M HCl (aqueous). The amine will dissolve;

non-basic impurities (unreacted nitro compounds, neutral organics) will not.

Wash: Extract the aqueous acidic layer with Ethyl Acetate (3x). Discard the organic (EtOAc)

layer which contains the colored impurities.

Basification: Cool the aqueous layer to 0°C. Slowly add 50% NaOH until pH > 12. The

product will oil out.

Extraction: Extract the cloudy aqueous mixture with DCM (3x).
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Drying: Dry combined DCM layers over anhydrous Na

SO

(Sodium Sulfate).

Concentration: Remove solvent in vacuo to yield a purified oil ready for distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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